Cas no 2059974-76-2 (4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine)

4-Hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine is a heterocyclic compound featuring a pyrrolopyrimidine core substituted with a hydrazinyl group at the 4-position and an isopropyl group at the 2-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The hydrazinyl moiety enhances reactivity, enabling selective modifications for the development of biologically active derivatives. Its pyrrolopyrimidine scaffold is notable for mimicking purine bases, making it valuable in medicinal chemistry for targeting enzyme inhibition or receptor modulation. The compound's stability and functional group compatibility further support its utility in multi-step synthetic routes. Proper handling under controlled conditions is recommended due to its reactive hydrazine component.
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine structure
2059974-76-2 structure
Product Name:4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine
CAS No:2059974-76-2
MF:C9H13N5
MW:191.233020544052
MDL:MFCD30498643
CID:5192956
PubChem ID:125451892
Update Time:2025-10-17

4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrrolo[2,3-d]pyrimidine, 4-hydrazinyl-2-(1-methylethyl)-
    • 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine
    • MDL: MFCD30498643
    • Inchi: 1S/C9H13N5/c1-5(2)7-12-8-6(3-4-11-8)9(13-7)14-10/h3-5H,10H2,1-2H3,(H2,11,12,13,14)
    • InChI Key: FFUZQNWNDXFDBU-UHFFFAOYSA-N
    • SMILES: C1(C(C)C)=NC(NN)=C2C=CNC2=N1

4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01031014-1g
4-Hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine
2059974-76-2 95%
1g
¥4795.0 2023-03-11
Enamine
EN300-336848-0.05g
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine
2059974-76-2
0.05g
$816.0 2023-09-03
Enamine
EN300-336848-0.1g
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine
2059974-76-2
0.1g
$855.0 2023-09-03
Enamine
EN300-336848-0.25g
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine
2059974-76-2
0.25g
$893.0 2023-09-03
Enamine
EN300-336848-0.5g
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine
2059974-76-2
0.5g
$933.0 2023-09-03
Enamine
EN300-336848-1.0g
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine
2059974-76-2
1g
$0.0 2023-06-07
Enamine
EN300-336848-2.5g
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine
2059974-76-2
2.5g
$1903.0 2023-09-03
Enamine
EN300-336848-5.0g
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine
2059974-76-2
5.0g
$2816.0 2023-02-23
Enamine
EN300-336848-10.0g
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine
2059974-76-2
10.0g
$4176.0 2023-02-23
Enamine
EN300-336848-1g
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine
2059974-76-2
1g
$971.0 2023-09-03

Additional information on 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine

4-Hydrazinyl-2-(Propan-2-yl)-7H-Pyrrolo[2,3-d]pyrimidine (CAS No. 2059974-76-2): A Comprehensive Overview

4-Hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 2059974-76-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structure of 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine makes it a promising candidate for the development of new therapeutic agents.

The pyrrolopyrimidine scaffold is a well-established core structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the hydrazinyl group and the propan-2-yl substituent in 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine adds further complexity and potential for modulation of biological activity. Recent studies have shown that compounds with similar structures exhibit potent antiviral activity against a range of viruses, including influenza and HIV.

In the context of cancer research, 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine has shown promise as a potential anticancer agent. Preclinical studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the disruption of key signaling pathways that are crucial for cancer cell survival and proliferation.

The hydrazinyl group in 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine is particularly noteworthy due to its ability to form stable complexes with metal ions. This property has led to the exploration of metal complexes derived from this compound as potential therapeutic agents. For instance, copper(II) complexes of similar hydrazinyl-substituted pyrrolopyrimidines have shown enhanced antitumor activity compared to their parent compounds.

Beyond its antiviral and anticancer properties, 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds that can effectively modulate inflammatory responses are highly sought after. Preliminary studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory disorders.

The synthesis of 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine involves a series of well-defined chemical reactions. The key steps include the formation of the pyrrolopyrimidine core through a multicomponent reaction followed by the introduction of the hydrazinyl and propan-2-yl substituents. The synthetic route is highly efficient and scalable, making it suitable for large-scale production if needed.

In terms of pharmacokinetics, preliminary data suggest that 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine has favorable properties such as good solubility and stability in physiological conditions. These characteristics are essential for ensuring effective delivery to target tissues and maintaining therapeutic concentrations over time.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 2059974-76-2) represents a promising lead compound in the development of new therapeutic agents for a variety of diseases. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry and pharmaceutical science.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd